(E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide

• IUPAC Name: (E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C22H21N3O2/c1-3-25-20-7-5-4-6-18(20)19-13-16(8-10-21(19)25)9-11-22(26)23-14-17-12-15(2)24-27-17/h4-13H,3,14H2,1-2H3,(H,23,26)/b11-9+
• InChI Key: ZZXJAJGVYFFHQN-PKNBQFBNSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=CC(=O)NCC3=CC(=NO3)C)C4=CC=CC=C41
• Isomeric SMILES: CCN1C2=C(C=C(C=C2)/C=C/C(=O)NCC3=CC(=NO3)C)C4=CC=CC=C41
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

(E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties that make it useful for a variety of different research applications.

Mechanism of Action

The mechanism of action of (E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of a number of different enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
(E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide has a number of different biochemical and physiological effects. This compound has been found to have potent anti-inflammatory activity and has been shown to reduce the production of a number of different pro-inflammatory cytokines. Additionally, this compound has been found to have antioxidant activity and has been shown to protect cells against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a number of different types of cancer cells, making it a useful tool for researchers studying cancer. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of different future directions for research on (E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide. One area of research that could be explored further is the compound's potential as a treatment for cancer. Additionally, more research could be done to better understand the compound's mechanism of action and its effects on different cell types. Finally, future research could explore the potential use of this compound in other areas of scientific research, such as drug development or disease modeling.

Synthesis Methods

The synthesis of (E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide involves a number of chemical reactions. The first step involves the reaction of 9-ethylcarbazole with 2-bromoacetic acid to form 3-(9-ethylcarbazol-3-yl)propionic acid. This is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with the oxazole derivative to form the final product.

Scientific Research Applications

(E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide has been studied for a number of different research applications. One area of research where this compound has been found to be particularly useful is in the study of cancer. This compound has been found to have potent anti-cancer activity and has been shown to inhibit the growth of a number of different types of cancer cells.